Cas no 62351-13-7 (Thiourea, N-(1-methylpropyl)-N'-propyl-)

• Product name: Thiourea, N-(1-methylpropyl)-N'-propyl-
• CAS No: 62351-13-7
• MF: C₈H₁₈N₂S
• MW: 174.30692
• CID: 448322
• PubChem ID: 19652061

Thiourea, N-(1-methylpropyl)-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1-methylpropyl)-N'-propyl-
• 1-butan-2-yl-3-propylthiourea
• AKOS003716386
• DTXSID80599169
• N-Butan-2-yl-N'-propylthiourea
• 62351-13-7

• Inchi： InChI=1S/C8H18N2S/c1-4-6-9-8(11)10-7(3)5-2/h7H,4-6H2,1-3H3,(H2,9,10,11)
• InChI Key： ZOQJLQHKGGSORN-UHFFFAOYSA-N
• SMILES： CCCNC(=S)NC(C)CC

Computed Properties

• Exact Mass: 174.11924
• Monoisotopic Mass: 174.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06